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Vetiveryl Acetate: A Comprehensive
Physicochemical Profile for Scientific
Applications
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Vetiveryl acetate, a highly valued sesquiterpenoid derivative of vetiver oil, is a complex

substance renowned for its characteristic woody and sweet aroma. While extensively utilized in

the fragrance industry, its intricate physicochemical properties also make it a subject of interest

for scientific research and development. This technical guide provides a detailed overview of

the core physicochemical characteristics of Vetiveryl acetate, outlines standard experimental

methodologies for their determination, and presents a logical framework for understanding its

compositional nature.

Physicochemical Properties
Vetiveryl acetate is not a single chemical entity but rather a complex mixture resulting from the

acetylation of sesquiterpene alcohols (vetiverol) extracted from the roots of the Vetiveria

zizanioides grass.[1] Consequently, its composition and some of its physical properties can

exhibit slight variations depending on the geographical origin of the vetiver oil and the specifics

of the manufacturing process.[1] The data presented herein represent typical values reported in

the scientific literature.
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Quantitative Data Summary
The key physicochemical parameters of Vetiveryl acetate are summarized in the table below

for ease of reference and comparison.

Property Value

Molecular Weight ~262.4 g/mol [2][3][4]

Molecular Formula C₁₇H₂₆O₂[2]

Boiling Point 286 °C at 760 mmHg[5][6][7][8][9]

Appearance
Pale yellow to amber viscous liquid or solid[5]

[10]

Odor Sweet, woody, warm[2][5]

Solubility
- Practically insoluble in water[2][3]- Soluble in

ethanol[2][3]

Vapor Pressure 0.000120 mmHg at 25 °C (estimated)[5]

Flash Point > 100 °C (> 212 °F)[5][8]

Specific Gravity 0.97900 to 1.01500 at 25 °C[5]

Refractive Index 1.50500 to 1.51800 at 20 °C[5]

logP (o/w) 3.6 - 5.386 (estimated)[2][5]

Experimental Protocols
The determination of the physicochemical properties of substances like Vetiveryl acetate
adheres to internationally recognized standards, such as the OECD Guidelines for the Testing

of Chemicals.[2][3][4][5] These protocols ensure data reliability and comparability across

different laboratories.

Molecular Weight Determination
The molecular weight of the principal components of Vetiveryl acetate is typically determined

by analytical techniques such as:
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Mass Spectrometry (MS): This technique is used for the precise determination of the

molecular weight of individual constituents within the Vetiveryl acetate mixture. Soft

ionization methods are employed to prevent fragmentation and allow for the observation of

the molecular ion peak, from which the molecular weight is calculated.

Gel Permeation Chromatography (GPC): Also known as size exclusion chromatography,

GPC can be used to determine the molecular weight distribution of the polymeric or

oligomeric components that may be present in the technical mixture.

Boiling Point Determination
The boiling point is a crucial indicator of a substance's volatility. Standard methods for its

determination include:

Distillation Method: A simple or fractional distillation apparatus is used. The temperature of

the vapor that is in equilibrium with the boiling liquid is measured. The boiling point is the

temperature at which this equilibrium is established at a given pressure.

Thiele Tube Method: This method is suitable for small sample volumes. The sample is

heated in a small tube along with an inverted capillary tube. The boiling point is the

temperature at which a continuous stream of bubbles emerges from the capillary and when

the liquid re-enters the capillary upon cooling.

Solubility Determination
The solubility of Vetiveryl acetate in various solvents is a critical parameter for its application

and formulation.

Shake-Flask Method: A surplus of Vetiveryl acetate is added to a known volume of the

solvent (e.g., water, ethanol). The mixture is agitated at a constant temperature until

equilibrium is reached. The concentration of Vetiveryl acetate in the saturated solution is

then determined analytically, often using gas chromatography.

Compositional Analysis
Due to its nature as a complex mixture, the detailed chemical composition of Vetiveryl acetate
is of significant interest.
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Gas Chromatography-Mass Spectrometry (GC-MS): This is the most powerful and widely

used technique for separating and identifying the individual components of Vetiveryl
acetate. The gas chromatograph separates the volatile constituents, which are then

identified by their mass spectra. Comprehensive two-dimensional gas chromatography

(GCxGC) can provide even greater resolution for very complex mixtures.

Logical Workflow for Vetiveryl Acetate Production
and Analysis
The following diagram illustrates the logical workflow from the natural source to the final

characterization of Vetiveryl acetate, highlighting the key stages that influence its final

physicochemical properties.
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Caption: Production and Analysis Workflow of Vetiveryl Acetate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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